Methyl 6-formylpyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 6-formylpyridazine-3-carboxylate” is a chemical compound with the CAS Number: 2138100-25-9 . It has a molecular weight of 166.14 and its IUPAC name is "this compound" .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C7H6N2O3/c1-12-7(11)6-3-2-5(4-10)8-9-6/h2-4H,1H3
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“this compound” is a powder . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Chemical Structure and Interactions
Methyl 6-formylpyridazine-3-carboxylate is involved in studies focusing on its chemical structure and interactions. For instance, research on methylated 6-hydroxypyridazine-3-carboxylic acids has revealed insights into methylation effects on intermolecular interactions and lipophilicity. These studies highlight the equilibrium of lactam and lactim tautomers in solution, impacting the synthesis of methylated derivatives and the formation of specific hydrogen bonds and CH⋯O bonds in crystallized forms (Katrusiak et al., 2011).
Synthesis and Derivatives
The synthesis of this compound and its derivatives has been a topic of interest. New synthetic routes have been developed for related compounds, like 6-methoxypyridazine-3-carboxylic acid, which involve methoxy reaction and oxidation processes (Ju Xiu-lian, 2011). Additionally, studies on the preparation of cyclic and bicyclic β-amino acids derivatives from related compounds have been conducted, offering insights into the versatility of this chemical class (A. Tishkov et al., 2002).
Biological Evaluation
Research involving the biological evaluation of derivatives of this compound has been performed. For example, novel N-[4-(2-fluorophenoxy)pyridin-2-yl]cyclopropanecarboxamide derivatives, containing related moieties, have been synthesized and evaluated for inhibitory activities against c-Met kinase and cytotoxic activities against cancer cell lines (Ju Liu et al., 2020).
Antimycobacterial Activity
Alkyl 1‐heteroaryl‐1H‐1,2,3‐triazole‐4‐carboxylates synthesized from related compounds have been tested for their antimycobacterial activity, with some derivatives showing significant minimum inhibitory concentrations (B. Japelj et al., 2005).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 6-formylpyridazine-3-carboxylate is a derivative of pyridazinone, a heterocyclic compound that contains two adjacent nitrogen atoms . Pyridazinone derivatives have been utilized in medicinal chemistry against a range of biological targets . .
Mode of Action
It’s known that various pyridazinone derivatives have shown a wide range of pharmacological activities
Biochemical Pathways
Pyridazinone derivatives have been shown to affect a variety of physiological effects , suggesting that they may interact with multiple biochemical pathways.
Result of Action
Pyridazinone derivatives have been demonstrated to possess a wide range of biological properties , suggesting that this compound may have similar effects.
properties
IUPAC Name |
methyl 6-formylpyridazine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O3/c1-12-7(11)6-3-2-5(4-10)8-9-6/h2-4H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORCOPQGQTZOQMD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NN=C(C=C1)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.